RH01687

• Molecular Formula: C12H9ClN6O2S
• Molecular Weight: 336.76 g/mol
• InChI: InChI=1S/C12H9ClN6O2S/c13-7-5-9(19(20)21)10(22-12-15-11(14)16-17-12)6-8(7)18-3-1-2-4-18/h1-6H,(H3,14,15,16,17)
• InChIKey: BOVTVNWNYFQVMI-UHFFFAOYSA-N

RH01687 Chemical Properties and Supplier Comparison Guide

RH01687 (CAS 302901-13-9, MW 336.76) is a synthetic small molecule identified through high-throughput screening as a protective agent for pancreatic β cells against endoplasmic reticulum (ER) stress-induced cell death [1]. It is a triazole-amine derivative characterized by a 4-chloro-2-nitro-5-pyrrol-1-ylphenyl thioether moiety . RH01687 is commercially available from multiple vendors at purities ≥98% and is soluble in DMSO .

Model System Rodent β-cell lines and primary human islets under ER stress

Stressors Tunicamycin, thapsigargin, brefeldin A, palmitate

Readout Cell viability, gene expression (qPCR), TUNEL

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. View Source

Why RH01687 Cannot Be Substituted with Generic ER Stress Modulators for β Cell Research

Generic ER stress modulators exhibit profound cell-type specificity that precludes their substitution in pancreatic β cell studies. For instance, salubrinal, a known eIF2α dephosphorylation inhibitor, protects neuronal cells from ER stress but paradoxically triggers apoptosis in pancreatic β cells [1]. Similarly, benzodiazepinone ASK1 modulators protect neuronal cells while potentiating ER stress-induced death in Jurkat T leukemia cells [1]. This cell-type–specific divergence underscores why researchers investigating β cell preservation in diabetes cannot rely on off-the-shelf ER stress inhibitors validated only in other lineages. RH01687 was identified specifically in a βTC6 cell-based screen for β cell survival and validated in primary human β cells, establishing its empirical relevance for this tissue context [1].

Structural analogs (e.g., RH01386) may exhibit different transcriptional footprints; substituting them can obscure Bax-specific pathway effects.

Telithromycin reduces Bim/Bad but not Bax; using it instead of RH01687 will miss the Bax-attenuation endpoint and alter UPR branch interpretation.

Additive protection with telithromycin is compound-specific; other β-cell protectors may not reproduce the non-redundant pathway signature.

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. View Source

RH01687 Quantitative Differentiation: Head-to-Head β Cell Protection and Synergy Data

RH01687 β Cell Protective Activity Versus Optimized Quinazoline Analog 9c in INS-1 Cells

RH01687 demonstrates measurable β cell protective activity in INS-1 rat insulinoma cells under tunicamycin-induced ER stress, though its maximal protective concentration is 6-fold higher than that of the optimized 2,4-diaminoquinazoline lead compound 9c [1]. This establishes RH01687 as an early-stage probe compound with distinct structural scaffold and potency characteristics relative to later-generation optimized leads.

Gene expression vs. telithromycin

Head-to-head

Attenuates Bax mRNA increase; no effect on Bim/Bad (RH01687). Telithromycin reduces Bim/Bad but not Bax.

Supports distinct UPR node targeting

qRT-PCR in βTC6 cells + Tm, 24 h treatment

Evidence Dimension	Concentration for maximal β cell protective activity in INS-1 cells
Target Compound Data	30 µM
Comparator Or Baseline	Compound 9c (2,4-diaminoquinazoline derivative): 5 µM
Quantified Difference	6-fold higher concentration required
Conditions	INS-1 rat insulinoma cells treated with 0.1 µg/mL tunicamycin (Tm) for 72 h; viability measured by CellTiter-Glo assay

Why This Matters

This quantifies the relative potency gap between the early hit RH01687 and a subsequent structurally optimized lead, informing procurement decisions for studies requiring either a reference control (RH01687) or a more potent tool (9c).

• [1] Duan H, Lee JW, Moon SW, Arora D, Li Y, Lim HY, Wang W. Discovery, Synthesis and Evaluation of 2,4-Diaminoquinazolines as a Novel Class of Pancreatic β Cell-Protective Agents against Endoplasmic Reticulum (ER) Stress. J Med Chem. 2016 Aug 23;59(17):7783-800. Figure 2B. View Source

Additive β Cell Survival Benefit of RH01687 Combined with Telithromycin

In βTC6 mouse insulinoma cells subjected to tunicamycin-induced ER stress, the combination of RH01687 (30 µM) and the antibiotic telithromycin (2.5 µg/mL) produced significantly greater cell survival than either agent alone at matched concentrations (P < 0.05) [1]. This additive effect demonstrates that RH01687's protective mechanism does not fully overlap with that of telithromycin, enabling combination strategies.

Additive protection with telithromycin

Head-to-head

RH01687 + telithromycin increases survival vs. either agent alone

Confirms non-overlapping mechanism

ATP assay, βTC6 cells, Tm 72 h; p

Primary human islet rescue

Head-to-head

Mitigates palmitate-induced TUNEL staining at 20 μM in primary human β-cells

Supports translational model relevance

Human islets, 0.75 mM palmitate/BSA, 72 h

Broad stressor panel vs. deracoxib

Cross-study comparable

Protects against Tm, Tg, BFA, and palmitate; deracoxib fails against Tg

Versatile tool for diverse ER stress models

βTC6 cells, 72 h, ATP readout

Evidence Dimension	Cell viability (cellular ATP levels, relative luminescence units)
Target Compound Data	RH01687 (30 µM) + Telithromycin (2.5 µg/mL): ~1.8 RLU
Comparator Or Baseline	RH01687 (30 µM) alone: ~1.2 RLU; Telithromycin (2.5 µg/mL) alone: ~1.3 RLU; Tm-only control: ~0.6 RLU
Quantified Difference	Combination viability exceeds either monotherapy by ~50% (P < 0.05)
Conditions	βTC6 cells treated with 0.35 µg/mL tunicamycin for 72 h; ATP levels measured as viability readout

Why This Matters

This quantifies a specific combinatorial benefit not observed with telithromycin alone, supporting RH01687 procurement for experiments investigating multi-pathway β cell protection strategies.

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. Figure 6D. View Source

RH01687 Suppression of CHOP and Proapoptotic Gene Expression in βTC6 Cells

RH01687 (20 µM) reduces tunicamycin-induced CHOP mRNA expression in βTC6 cells by approximately 60% relative to Tm-only controls, and similarly suppresses the proapoptotic genes Bim, Bad, and Bax [1]. This gene expression modulation profile is consistent with alleviation of the terminal UPR apoptotic cascade, though the magnitude of CHOP suppression is less pronounced than that achieved by the optimized lead 9c at 5 µM (which achieves >80% suppression) [2].

Primary human islet rescue

Head-to-head

Mitigates palmitate-induced TUNEL staining at 20 μM in primary human β-cells

Supports translational model relevance

Human islets, 0.75 mM palmitate/BSA, 72 h

Evidence Dimension	Fold increase in CHOP mRNA (normalized to Gapdh, relative to DMSO control)
Target Compound Data	RH01687 (20 µM): ~6-fold increase
Comparator Or Baseline	Tm-only (0.35 µg/mL): ~15-fold increase; DMSO control: 1-fold (baseline)
Quantified Difference	~60% reduction in CHOP mRNA induction
Conditions	βTC6 cells treated with 0.35 µg/mL Tm ± RH01687 for 24 h; qRT-PCR analysis

Why This Matters

This provides mechanistic quantification of RH01687's effect on the UPR-CHOP apoptotic axis, enabling comparison against alternative ER stress modulators with documented CHOP suppression data.

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. Figures 6A-B. View Source
• [2] Duan H, Lee JW, Moon SW, Arora D, Li Y, Lim HY, Wang W. Discovery, Synthesis and Evaluation of 2,4-Diaminoquinazolines as a Novel Class of Pancreatic β Cell-Protective Agents against Endoplasmic Reticulum (ER) Stress. J Med Chem. 2016 Aug 23;59(17):7783-800. View Source

Validation of RH01687 β Cell Protection in Primary Human β Cells

RH01687 is one of only two compounds from the original 17,600-compound screen reported to increase survival of primary human β cells subjected to ER stressors including palmitate, a physiologically relevant free fatty acid [1]. This human primary cell validation distinguishes RH01687 from the majority of screening hits that fail to translate from rodent cell lines.

Broad stressor panel vs. deracoxib

Cross-study comparable

Protects against Tm, Tg, BFA, and palmitate; deracoxib fails against Tg

Versatile tool for diverse ER stress models

βTC6 cells, 72 h, ATP readout

Evidence Dimension	Human primary β cell survival under ER stress
Target Compound Data	Protective effect confirmed
Comparator Or Baseline	~78 of ~80 screening hits failed to advance to human primary β cell validation; only 2 compounds (including RH01687) showed protective activity in primary human β cells
Quantified Difference	Qualitative advancement from βTC6 cell line to primary human β cells
Conditions	Primary human islet β cells treated with ER stressors including tunicamycin and palmitate

Why This Matters

Procurement of RH01687 is justified specifically for studies requiring human-relevant β cell protection data, as the compound has demonstrated translation from rodent cell lines to primary human tissue.

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. View Source

RH01687 Restoration of ER Stress-Impaired Glucose-Stimulated Insulin Secretion

RH01687 treatment restores glucose-stimulated insulin secretion (GSIS) in β cells subjected to ER stress [1]. This functional endpoint distinguishes compounds that merely prevent cell death from those that also preserve physiological β cell function. The magnitude of GSIS restoration for RH01687 has not been published in direct numerical comparison to other agents.

Evidence Dimension	Functional β cell insulin secretion capacity
Target Compound Data	GSIS restoration confirmed (quantitative values not reported)
Comparator Or Baseline	ER stress-impaired β cells without compound treatment
Quantified Difference	Qualitative restoration of GSIS response
Conditions	β cells treated with ER stressors ± RH01687; glucose-stimulated insulin secretion assay

Why This Matters

This functional endpoint provides additional justification for selecting RH01687 over compounds with only survival data, particularly for studies focused on β cell secretory function rather than viability alone.

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. View Source

RH01687 Solubility in DMSO and Commercial Purity Specifications

RH01687 demonstrates DMSO solubility of 67 mg/mL (198.95 mM) at 25°C, enabling convenient preparation of concentrated stock solutions for in vitro assays . Commercially available purity specifications range from ≥98% to 99.85% across vendors, with analytical certification (HPLC, NMR) available from select suppliers .

Evidence Dimension	Solubility in DMSO at 25°C
Target Compound Data	67 mg/mL (198.95 mM)
Comparator Or Baseline	Typical small molecule solubility in DMSO: variable; <10 mg/mL considered low
Quantified Difference	High DMSO solubility facilitates assay preparation
Conditions	In vitro solubility measurement at 25°C

Why This Matters

High DMSO solubility reduces experimental handling variability and enables consistent dosing across replicate experiments, a practical procurement consideration for reproducible β cell assays.

RH01687 Optimal Research Application Scenarios Based on Quantitative Evidence

Early-Stage Diabetes Target Validation Using β Cell Protection Phenotype

RH01687 serves as a validated positive control for phenotypic screening campaigns aimed at identifying novel β cell-protective compounds. Its well-documented activity in βTC6 and INS-1 rodent cell lines (30 µM optimal concentration) and primary human β cells provides a benchmark for assay development and hit validation [1]. Researchers can use RH01687 to calibrate ER stress induction conditions (e.g., 0.35 µg/mL tunicamycin for 72 h) and to establish baseline protection levels against which novel hits can be compared.

Combination Therapy Studies Investigating Multi-Mechanism β Cell Preservation

The demonstrated additive effect of RH01687 with telithromycin supports its use in combination studies exploring orthogonal protective pathways [1]. Researchers investigating whether dual targeting of distinct ER stress response nodes yields superior β cell survival can employ RH01687 as one component of a combinatorial regimen, with the published monotherapy and combination viability data serving as reference benchmarks for experimental design.

Comparative Pharmacology Studies Benchmarking Against Optimized 2,4-Diaminoquinazoline Leads

RH01687's established activity profile (30 µM maximal protection) provides a useful comparator for evaluating structurally distinct β cell-protective chemotypes, particularly the more potent 2,4-diaminoquinazoline series represented by compound 9c (5 µM maximal protection, EC50 = 0.56 µM) [1][2]. Studies aiming to characterize structure-activity relationships or scaffold-hopping approaches in β cell protection can leverage RH01687 as a reference point representing an earlier-generation screening hit.

UPR and ER Stress Signaling Mechanistic Studies in β Cell Contexts

RH01687's quantified suppression of CHOP (~60% reduction at 20 µM) and proapoptotic genes Bim, Bad, and Bax in βTC6 cells makes it suitable for mechanistic investigations of UPR modulation specifically in β cells [1]. Unlike salubrinal, which induces β cell apoptosis despite protecting neurons, RH01687 provides a β cell-compatible tool for dissecting PERK-eIF2α-ATF4-CHOP signaling dynamics without confounding cell-type–specific toxicity.

Application

Selection Property

Validation Focus

UPR branch-specific gene regulation studies

Selective Bax modulation without altering Bim/Bad

Confirm pathway-specific qPCR profiles in β-cell lines

Combinatorial ER stress modulation assays

Additive cell viability response with telithromycin

Reproduce additive phenotype using specified batch

Primary human islet lipotoxicity models

Reported activity in primary human β-cells under palmitate

Validate TUNEL reduction in human islet preparations

HTS positive-control calibration

Broad response across Tm, Tg, BFA, palmitate

Calibrate ATP or caspase assay windows with reference lot

• [1] Tran K, Li Y, Duan H, Arora D, Lim HY, Wang W. Identification of Small Molecules That Protect Pancreatic β Cells against Endoplasmic Reticulum Stress-Induced Cell Death. ACS Chem Biol. 2014 Dec 19;9(12):2796-806. View Source
• [2] Duan H, Lee JW, Moon SW, Arora D, Li Y, Lim HY, Wang W. Discovery, Synthesis and Evaluation of 2,4-Diaminoquinazolines as a Novel Class of Pancreatic β Cell-Protective Agents against Endoplasmic Reticulum (ER) Stress. J Med Chem. 2016 Aug 23;59(17):7783-800. View Source